Cas no 2137691-25-7 (2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137691-25-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6316531
• PubChem ID: 165470809
• Update Time: 2025-05-24

2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1078137
• 2-methyl-7-(2-methylpropyl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2137691-25-7

• Inchi： 1S/C11H15N3O/c1-7(2)4-9-5-10-12-8(3)13-14(10)11(15)6-9/h5-7H,4H2,1-3H3,(H,12,13)
• InChI Key： TZKMAHDCHGMVFY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C2N=C(C)NN21)CC(C)C

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-methyl-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2137691-25-7)

2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2137691-25-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol is characterized by a triazolopyridine core with specific substituents that contribute to its unique pharmacological profile. The presence of a methyl group at the 2-position and a 2-methylpropyl group at the 7-position imparts significant steric and electronic effects that influence its biological activity. The hydroxyl group at the 5-position further enhances its solubility and reactivity, making it an attractive candidate for drug development.

Synthesis of 2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol has been reported using various methodologies. One common approach involves the reaction of 5-bromo-1-methyl-1H-pyrazole with 4-bromoaniline to form the intermediate triazolopyridine derivative. Subsequent alkylation with 2-bromobutane and hydroxylation steps yield the final product. Recent advancements in synthetic chemistry have also explored greener and more efficient methods to synthesize this compound, such as using microwave-assisted reactions and catalytic systems.

In terms of biological activities, 2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol has shown promising results in several areas. Studies have demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has exhibited significant antiviral activity against various viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and viral replication.

A notable area of research focuses on the anticancer potential of 2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific proteins involved in cell cycle regulation and survival signaling. For instance, it has been found to inhibit the activity of Bcl-2 family proteins and activate caspase-dependent pathways. These findings suggest that this compound could be a valuable lead for developing new anticancer agents.

The pharmacokinetic properties of 2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further optimization may be necessary to enhance its stability and reduce potential side effects.

In conclusion, 2-methyl-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2137691-25-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and therapeutic potential.